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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical stability and decomposition of
tributylaluminum (TBA). Tributylaluminum is a pyrophoric organoaluminum compound that
requires careful handling due to its high reactivity. Understanding its stability and

decomposition pathways is critical for its safe storage, handling, and use in various chemical
syntheses.

Introduction to Tributylaluminum

Tributylaluminum (TBA), also known as tri-n-butylaluminum, is a colorless to pale yellow liquid
with the chemical formula Al(CaHo)s. It is a highly reactive organometallic compound widely
used as a co-catalyst in Ziegler-Natta polymerization, a reducing agent, and an alkylating agent
in organic synthesis.[1][2] Its utility is derived from the polarized aluminum-carbon bond, which
imparts nucleophilic character to the butyl groups. However, this reactivity also makes it prone
to spontaneous ignition in air and violent reactions with water.[2]

Table 1: Physical and Chemical Properties of Tributylaluminum
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Property Value Reference
Chemical Formula C12H27Al [3]
Molecular Weight 198.32 g/mol [3]
Appearance Colorless to light-yellow liquid [2][3]
Density 0.823 g/mL at 20 °C [3]

Melting Point -26.7 °C [3]

Boiling Point 110 °C at 0.4 kPa [3]

Soluble in aromatic and
Solubility saturated aliphatic and [4]

cycloaliphatic hydrocarbons

Stability to Air Ignites upon exposure [4]

N Reacts violently, may ignite
Stability to Water [4]
upon contact

Chemical Stability and Handling

Tributylaluminum is a pyrophoric liquid, meaning it can ignite spontaneously upon contact with
air.[4] It is also highly reactive with moisture. Therefore, all handling and storage of TBA must
be conducted under an inert atmosphere, such as dry nitrogen or argon.[5][6]

Key Handling and Storage Considerations:

 Inert Atmosphere: Work should be performed in a glovebox or using Schlenk line techniques
to exclude air and moisture.[6][7]

» Proper Storage: Store in airtight containers under an inert gas, away from heat, flames,
oxidizers, and water sources.[5][7]

o Personal Protective Equipment (PPE): Always wear a fire-resistant lab coat, chemical-
resistant gloves, and safety goggles. A face shield is recommended when there is a risk of
splashing.[5][8]
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o Spill Management: In case of a spill, do not use water. Smother the spill with a Class D fire
extinguisher powder, dry sand, or soda ash.[6]

Thermal Decomposition

While specific quantitative data on the thermal decomposition of tributylaluminum is limited in
publicly available literature, the decomposition pathways of other trialkylaluminum compounds,
particularly triisobutylaluminum (TIBAL), can provide valuable insights. TIBAL begins to
decompose at approximately 50°C.[4][9] The primary decomposition mechanism for many
trialkylaluminum compounds is -hydride elimination.

For tributylaluminum, the proposed thermal decomposition pathway involves the transfer of a
hydrogen atom from the beta-carbon of a butyl group to the aluminum atom. This results in the
formation of di-n-butylaluminum hydride and 1-butene. Further heating can lead to the
decomposition of the hydride.

Proposed Thermal Decomposition Pathway of Tributylaluminum:
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Proposed thermal decomposition pathway of tributylaluminum.

Table 2: Hypothesized Thermal Decomposition Products of Tributylaluminum

Product Chemical Formula Physical State
Di-n-butylaluminum Hydride (CaHo)2AIH Liquid
1-Butene CsHs Gas

Reactivity with Air and Water

The high reactivity of tributylaluminum with air and water is a primary safety concern.
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» Reaction with Air (Oxidation): TBA reacts spontaneously with oxygen in the air in a highly
exothermic reaction, leading to ignition. The combustion products are aluminum oxide,
carbon dioxide, and water.

o Reaction with Water (Hydrolysis): TBA reacts violently with water, which can also lead to
ignition. The hydrolysis reaction produces butane and aluminum hydroxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b072995#chemical-stability-and-decomposition-of-
tributylaluminum]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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